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Compound of Interest

Compound Name: 2,2,2-Trichloroethylene platinum(ll)

Cat. No.: B231502

An In-Depth Technical Guide to the Safety and Handling of 2,2,2-Trichloroethylene
Platinum(ll)

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. A specific, comprehensive Safety Data Sheet (SDS) for
2,2,2-Trichloroethylene platinum(ll) was not readily available in public domains. Therefore,
this guide has been compiled from available data on the compound, its components (platinum
compounds and trichloroethylene), and general principles of chemical safety. It is imperative to
consult with a certified safety professional and refer to any available supplier-specific safety
information before handling this compound.

Introduction

2,2,2-Trichloroethylene platinum(ll) (CAS No: 16405-35-9) is a metal-organic compound with
a platinum(ll) center coordinated to a trichloroethylene ligand.[1] Platinum(ll) complexes are
often characterized by their square planar geometry, which influences their electronic
properties and reactivity.[2] This compound is recognized for its high reactivity and potential
applications as a catalyst in various chemical reactions and in materials science.[1][2] However,
it is also classified as a highly toxic substance, a suspected carcinogen, and can cause skin
and respiratory irritation, necessitating stringent safety and handling protocols.[1]

Hazard Identification and Classification
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While a specific GHS classification for 2,2,2-Trichloroethylene platinum(ll) is not detailed in
the provided search results, its components and related compounds suggest a high hazard
potential.

e Platinum Compounds: Platinum compounds can be sensitizers and may cause allergic
reactions.

 Trichloroethylene: Trichloroethylene is a known human carcinogen, can cause serious eye
and skin irritation, and may cause drowsiness or dizziness.[3][4]

Based on this, 2,2,2-Trichloroethylene platinum(ll) should be handled as a substance with
high acute and chronic toxicity.

Physical and Chemical Properties

A summary of the available quantitative data for 2,2,2-Trichloroethylene platinum(ll) is
presented below.

Property Value Source

CAS Number 16405-35-9 [11[21I516][71[8]
Molecular Formula C2H6CI3KOPt [6][8]1[9]
Molecular Weight 386.6 g/mol [6]119]
Appearance Yellow Solid [71[8]

Melting Point 220 °C (decomposes) [7119]

Density 2.88 g/mL at 25 °C [9]

Storage Temperature 2-8°C [9]

Sensitivity Hygroscopic [718]

Toxicological Information

Detailed toxicological studies on 2,2,2-Trichloroethylene platinum(ll) are not available in the
search results. However, the toxicity of its ligand, trichloroethylene, is well-documented and
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provides a basis for assessing potential hazards.

Hazard Description Source

Suspected to be a carcinogen.
) o [1] Trichloroethylene is
Carcinogenicity N [1114]
classified as a known human

carcinogen.[4]

May cause respiratory
irritation.[1] High
concentrations of

_ trichloroethylene can lead to

Inhalation o [1][4][10][11]

headache, dizziness,
drowsiness, and in severe
cases, unconsciousness.[4]

[10][11]

Causes skin irritation.[1]
) Trichloroethylene can cause
Skin Contact ] [L][3][11][12]
moderate to severe skin

irritation.[3][11][12]

Causes eye irritation.
Trichloroethylene is known to

Eye Contact [B1[11][12]
cause moderate to severe eye

irritation.[3][11][12]

Long-term exposure to
o trichloroethylene may damage
Organ Toxicity ] ) [41[10][12][13]
the liver and kidneys.[4][10]

[12][13]

Experimental Protocols: Safe Handling and
Emergency Procedures

Given the hazardous nature of this compound, all work should be conducted in a designated
area within a certified chemical fume hood.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential.

PPE Specification Rationale

Chemical resistant gloves

(e.g., Viton®, Silver Shield®). To prevent skin contact and

Gloves N .
Double gloving is absorption.
recommended.
] Chemical splash goggles and To protect eyes from splashes
Eye Protection _
a face shield. and vapors.

A lab coat, and for larger o
_ N _ _ To prevent contamination of
Body Protection quantities, a chemical-resistant )
) personal clothing.
apron or suit.

A NIOSH-approved respirator

with appropriate cartridges for ]
) ) ) To prevent respiratory tract
Respiratory Protection organic vapors and o ) o
_ ] irritation and systemic toxicity.
particulates should be used if

there is a risk of inhalation.

Handling and Storage

o Handling: Use only in a well-ventilated area, preferably a chemical fume hood.[10][12] Avoid
generating dust. Use spark-proof tools and explosion-proof equipment. Wash hands
thoroughly after handling.[10][12]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible substances.[9][12] The compound is hygroscopic and should be protected from
moisture.[7][8]

First-Aid Measures

 Inhalation: Move the victim to fresh air. If breathing has stopped, provide artificial respiration.
Seek immediate medical attention.[11][12]
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« Skin Contact: Immediately flush skin with plenty of water for at least 15-20 minutes. Remove
contaminated clothing. Seek immediate medical attention.[11][12][13]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[12][13]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Seek immediate medical attention.[12]

Spill and Disposal Procedures

o Spill Response: Evacuate the area. Wear appropriate PPE. For small spills, absorb with an
inert material (e.g., vermiculite, sand) and place in a sealed container for disposal. For large
spills, dike the area and contact emergency services.

» Disposal: Dispose of waste in accordance with all applicable federal, state, and local
regulations. This material should be treated as hazardous waste.

Visualization of Safety and Handling Workflow

The following diagram illustrates the logical workflow for safely handling 2,2,2-
Trichloroethylene platinum(ll).
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Caption: Workflow for Safe Handling of 2,2,2-Trichloroethylene platinum(ll).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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